Cas no 64321-68-2 (3-Quinolinecarbonylchloride, 4-hydroxy-)

3-Quinolinecarbonylchloride, 4-hydroxy-, is a versatile heterocyclic compound primarily used as an intermediate in organic synthesis. Its reactive carbonyl chloride group enables efficient acylation reactions, while the hydroxyl substituent at the 4-position offers additional functionalization potential. This compound is particularly valuable in pharmaceutical and agrochemical research, where it serves as a key building block for quinoline-based derivatives. Its well-defined structure ensures consistent reactivity, facilitating precise modifications in complex molecular frameworks. The compound’s stability under controlled conditions and compatibility with various solvents enhance its utility in multi-step synthetic routes. Proper handling is required due to its moisture-sensitive nature.

3-Quinolinecarbonylchloride, 4-hydroxy- structure

64321-68-2 structure

Product Name:3-Quinolinecarbonylchloride, 4-hydroxy-

CAS No:64321-68-2

MF:C₁₀H₆ClNO₂

MW:207.613141536713

CID:499951

PubChem ID:12751326

Update Time:2025-05-22

3-Quinolinecarbonylchloride, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

- 3-Quinolinecarbonylchloride, 4-hydroxy-
- 3-Quinolinecarbonyl chloride, 4-hydroxy- (9CI)
- 4-oxo-1H-quinoline-3-carbonyl chloride
- 64321-68-2
- DTXSID201284451
- 4-hydroxy-3-quinoline-carboxylic acid chloride
- 4-Oxo-1,4-dihydroquinoline-3-carbonyl chloride
- OYCRVKCENBPOHN-UHFFFAOYSA-N
- SCHEMBL11089514
- 4-Hydroxy-3-quinolinecarbonyl chloride
- 4-hydroxy-quinoline-3-carboxylic acid chloride
- 4-Hydroxyquinoline-3-carbonyl chloride
- 3-QUINOLINECARBONYL CHLORIDE, 4-HYDROXY-
- 80761-61-1
- SCHEMBL17452062
- 1,4-DIHYDRO-4-OXO-3-QUINOLINECARBONYL CHLORIDE
- Inchi： 1S/C10H6ClNO2/c11-10(14)7-5-12-8-4-2-1-3-6(8)9(7)13/h1-5H,(H,12,13)
- InChI Key： OYCRVKCENBPOHN-UHFFFAOYSA-N
- SMILES： ClC(C1=CNC2C=CC=CC=2C1=O)=O

Computed Properties

Exact Mass: 207.00878
Monoisotopic Mass: 207.0087061g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 311
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 46.2Å²

Experimental Properties

PSA: 50.19

3-Quinolinecarbonylchloride, 4-hydroxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A189000609-250mg	4-Hydroxyquinoline-3-carbonyl chloride	64321-68-2	98%	250mg	$777.91	2023-09-01
Alichem	A189000609-500mg	4-Hydroxyquinoline-3-carbonyl chloride	64321-68-2	98%	500mg	$1186.41	2023-09-01
Alichem	A189000609-1g	4-Hydroxyquinoline-3-carbonyl chloride	64321-68-2	98%	1g	$2058.62	2023-09-01

3-Quinolinecarbonylchloride, 4-hydroxy- Related Literature

1. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
2. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
3. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
4. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

Related Categories

Additional information on 3-Quinolinecarbonylchloride, 4-hydroxy-

Comprehensive Overview of 3-Quinolinecarbonylchloride, 4-hydroxy- (CAS No. 64321-68-2): Properties, Applications, and Industry Insights

3-Quinolinecarbonylchloride, 4-hydroxy- (CAS No. 64321-68-2) is a specialized organic compound widely recognized for its role in pharmaceutical and agrochemical research. This heterocyclic carbonyl chloride derivative features a hydroxy group at the 4-position, enhancing its reactivity and versatility in synthetic applications. With the growing demand for high-purity intermediates in drug discovery, this compound has garnered significant attention from researchers exploring targeted synthesis pathways and molecular modifications.

The structural uniqueness of 4-hydroxy-3-quinolinecarbonyl chloride makes it invaluable for constructing quinoline-based scaffolds, a key motif in bioactive molecules. Recent studies highlight its utility in developing kinase inhibitors and antimicrobial agents, aligning with trends in precision medicine and antibiotic resistance research. Its CAS registry number 64321-68-2 ensures traceability in global chemical databases, a critical factor for compliance with REACH and GMP standards.

From a synthetic chemistry perspective, the carbonyl chloride moiety in this compound facilitates amide bond formation and esterification reactions, making it a preferred choice for peptide mimetics design. Industry reports indicate rising interest in green chemistry adaptations for its production, addressing concerns about solvent waste reduction and energy-efficient processes—topics dominating sustainable chemistry forums.

Analytical characterization of 3-Quinolinecarbonylchloride, 4-hydroxy- typically involves HPLC purity analysis and spectroscopic techniques (FTIR, NMR). These methods are frequently searched by quality control professionals optimizing QC protocols for fine chemicals. The compound’s stability under nitrogen atmosphere storage conditions is another operational aspect documented in technical datasheets.

Emerging applications in material science have expanded the relevance of this quinoline derivative. Researchers are investigating its potential as a ligand precursor for luminescent materials used in OLED technology, coinciding with market growth in flexible displays. This interdisciplinary appeal bridges traditional organic chemistry with cutting-edge optoelectronic innovations.

Regulatory aspects surrounding CAS 64321-68-2 emphasize proper handling protocols rather than usage restrictions, with SDS documentation focusing on standard laboratory safety measures. The compound’s supply chain transparency remains a priority for purchasers, reflecting broader industry shifts toward responsible sourcing in specialty chemicals.

Future research directions may explore continuous flow chemistry approaches for its synthesis, responding to pharmaceutical industry demands for process intensification. Patent analyses reveal increasing claims involving derivatives of 4-hydroxyquinoline-3-carbonyl chloride, particularly in bioconjugation techniques for antibody-drug conjugates (ADCs)—a hot topic in oncological therapeutics.